Amino-PEG9-acid
Amino-PEG9-acid
Amino-PEG9-acid is a PEG derivative containing an amino group with a terminal carboxylic acid. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond.
Brand Name:
Vulcanchem
CAS No.:
1191079-83-0
VCID:
VC0518610
InChI:
InChI=1S/C21H43NO11/c22-2-4-26-6-8-28-10-12-30-14-16-32-18-20-33-19-17-31-15-13-29-11-9-27-7-5-25-3-1-21(23)24/h1-20,22H2,(H,23,24)
SMILES:
C(COCCOCCOCCOCCOCCOCCOCCOCCOCCN)C(=O)O
Molecular Formula:
C21H43NO11
Molecular Weight:
485.57
Amino-PEG9-acid
CAS No.: 1191079-83-0
Cat. No.: VC0518610
Molecular Formula: C21H43NO11
Molecular Weight: 485.57
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Amino-PEG9-acid is a PEG derivative containing an amino group with a terminal carboxylic acid. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. |
|---|---|
| CAS No. | 1191079-83-0 |
| Molecular Formula | C21H43NO11 |
| Molecular Weight | 485.57 |
| IUPAC Name | 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid |
| Standard InChI | InChI=1S/C21H43NO11/c22-2-4-26-6-8-28-10-12-30-14-16-32-18-20-33-19-17-31-15-13-29-11-9-27-7-5-25-3-1-21(23)24/h1-20,22H2,(H,23,24) |
| Standard InChI Key | ZYPBFSLIVZGGED-UHFFFAOYSA-N |
| SMILES | C(COCCOCCOCCOCCOCCOCCOCCOCCOCCN)C(=O)O |
| Appearance | Solid powder |
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